Cas no 172217-11-7 (Ethyl 2-amino-6-chlorobenzoate)

• Product Name: Ethyl 2-amino-6-chlorobenzoate
• CAS No: 172217-11-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD08275014
• CID: 138511
• PubChem ID: 15192435
• Update Time: 2025-05-19

Ethyl 2-amino-6-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-chlorobenzoate
• Benzoicacid, 2-amino-6-chloro-, ethyl ester
• 2-Carboethoxy-3-chloroaniline
• ethyl 6-chloroanthranilate
• AB44536
• ST24046839
• MFCD08275014
• DTXSID40569883
• SY114175
• EN300-190758
• AKOS012974429
• 172217-11-7
• SCHEMBL1189683
• 6-amino-2-chlorobenzoic acid ethyl ester, 98%
• MS-9683
• FT-0762314
• C73308
• 2-UNDECYNOICACIDETHYLESTER
• DB-351390

• MDL： MFCD08275014
• Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2,11H2,1H3
• InChI Key： PKUFWXUXRIMHLM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 304.4±22.0 °C at 760 mmHg
• Flash Point: 137.9±22.3 °C
• PSA: 52.32000
• LogP: 2.68010

Ethyl 2-amino-6-chlorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-amino-6-chlorobenzoate

Recent Advances in the Application of Ethyl 2-amino-6-chlorobenzoate (CAS: 172217-11-7) in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-6-chlorobenzoate (CAS: 172217-11-7) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its versatile role in medicinal chemistry, where it serves as a building block for the construction of heterocyclic scaffolds with potential therapeutic applications. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-amino-6-chlorobenzoate as a precursor in the synthesis of novel benzimidazole derivatives with potent antimicrobial activity. The research team developed an efficient one-pot synthesis method that significantly improved the yield and purity of the target compounds. Molecular docking studies revealed that these derivatives exhibited strong binding affinity to bacterial DNA gyrase, suggesting a potential mechanism for their antimicrobial effects. This finding opens new avenues for the development of antibiotics targeting drug-resistant bacterial strains.

In the field of anticancer drug discovery, a recent patent application (WO2023056789) disclosed the use of Ethyl 2-amino-6-chlorobenzoate in the preparation of small molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The disclosed compounds showed promising in vitro activity against multiple cancer cell lines, with IC50 values in the low micromolar range. Particularly noteworthy was their selective toxicity toward cancer cells while sparing normal cells, indicating a favorable therapeutic window for further development.

From a synthetic chemistry perspective, researchers have made significant progress in optimizing the production and purification of Ethyl 2-amino-6-chlorobenzoate. A 2024 study in Organic Process Research & Development reported a novel continuous flow synthesis method that reduced reaction times from hours to minutes while maintaining excellent yield (92%) and purity (>99%). This technological advancement addresses previous challenges in scaling up production, making the compound more accessible for pharmaceutical applications.

The compound's potential extends beyond human medicine. Recent agricultural research has explored its derivatives as eco-friendly pesticides. A 2023 publication in Pest Management Science described chlorobenzoate-based compounds that exhibited potent insecticidal activity against major crop pests while showing low toxicity to beneficial pollinators. This aligns with the growing demand for sustainable agricultural solutions that minimize environmental impact.

Looking forward, the unique chemical properties of Ethyl 2-amino-6-chlorobenzoate continue to inspire innovative applications. Current research directions include its use in metal-organic frameworks for drug delivery systems and as a ligand in catalytic asymmetric synthesis. The compound's versatility and the ongoing discoveries surrounding its applications suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.